Cas no 40650-87-1 (DECA-2,4,6,8-TETRAENAL)

• Product Name: DECA-2,4,6,8-TETRAENAL
• CAS No: 40650-87-1
• Molecular Formula: C₁₀H₁₂O
• Molecular Weight: 148.20168
• CID: 825802
• PubChem ID: 5283353

DECA-2,4,6,8-TETRAENAL Properties

Names and Identifiers

• DECA-2,4,6,8-TETRAENAL
• LMFA06000061
• (2E,4E,6E,8E)-deca-2,4,6,8-tetraenal
• 40650-87-1
• SCHEMBL2555931
• 2,4,6,8-Decatetraenal
• CHEBI:165517

• InChIKey： ADCGETJXLJQTBY-GAXCVXDLSA-N
• Inchi： InChI=1S/C10H12O/c1-2-3-4-5-6-7-8-9-10-11/h2-10H,1H3/b3-2+,5-4+,7-6+,9-8+
• SMILES： CC=CC=CC=CC=CC=O

Computed Properties

• Exact Mass: 148.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 148.088815002g/mol
• Heavy Atom Count: 11
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.43000
• PSA: 17.07000
• Melting Point: 102-103°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes